N1-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]oxamide
• InChI: InChI=1S/C12H12N2O3S/c13-11(15)12(16)14-5-3-9-1-2-10(18-9)8-4-6-17-7-8/h1-2,4,6-7H,3,5H2,(H2,13,15)(H,14,16)
• InChI Key: SWHPTTPXWFFMHC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=CC=C(S2)CCNC(=O)C(=O)N
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol

Description

N1-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Oxidative Annulation of Furan/Thiophene Derivatives

A study demonstrated the photoinduced direct oxidative annulation of furan/thiophene derivatives, highlighting the synthesis of highly functionalized polyheterocyclic compounds. This process, which does not require transition metals or oxidants, showcases the potential for creating complex molecules for various applications, possibly including materials science and drug discovery (Zhang et al., 2017).

Synthesis of Novel Pyridine and Naphthyridine Derivatives

Furan and thiophene derivatives have been utilized in the synthesis of new pyridine and naphthyridine derivatives, through reactions that showcase the versatility of these compounds in constructing complex heterocyclic structures, which could have implications in pharmacological research (Abdelrazek et al., 2010).

Photovoltaic Applications

Phenothiazine derivatives with furan as a conjugated linker were found to improve solar energy-to-electricity conversion efficiency in dye-sensitized solar cells. This suggests a role for furan derivatives in enhancing the performance of photovoltaic devices (Kim et al., 2011).

Catalytic Activity in Coupling Reactions

N,N'-Bis(furan-2-ylmethyl)oxalamide and related compounds have shown efficacy in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This reflects their utility in facilitating coupling reactions, which are critical in the synthesis of complex organic molecules, potentially including pharmaceuticals (Bhunia et al., 2017).

Synthesis of Electrochromic Conducting Polymers

Research on bis(2-(3,4-ethylenedioxy)thiophene)-based monomers, which are structurally related to furan/thiophene derivatives, has led to the development of electrochromic conducting polymers. These materials exhibit low redox switching potentials and high stability, indicating potential applications in smart windows and electronic displays (Sotzing et al., 1996).